molecular formula C10H13NO3 B8427513 3-(2-Methoxy-pyridin-4-yl)-propionic acid methyl ester CAS No. 102336-08-3

3-(2-Methoxy-pyridin-4-yl)-propionic acid methyl ester

Cat. No. B8427513
CAS RN: 102336-08-3
M. Wt: 195.21 g/mol
InChI Key: FYTWXMZUVFYMNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Methoxy-pyridin-4-yl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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properties

CAS RN

102336-08-3

Product Name

3-(2-Methoxy-pyridin-4-yl)-propionic acid methyl ester

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

methyl 3-(2-methoxypyridin-4-yl)propanoate

InChI

InChI=1S/C10H13NO3/c1-13-9-7-8(5-6-11-9)3-4-10(12)14-2/h5-7H,3-4H2,1-2H3

InChI Key

FYTWXMZUVFYMNA-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=CC(=C1)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 3-(2-methoxy-pyridin-4-yl)-acrylic acid methyl ester (1.3 g, 6.72 mmol, 1 eq) and Pd/C, 10% (357 mg, 0.05 eq, 10%) was stirred in a DCM (15 ml)/absolute EtOH (15 ml) solvent mixture under hydrogen atmosphere for 1 hour at room temperature. Palladium was filtered off over a celite pad, the solvent was evaporated and obtained crude was purified by chromatography on BIOTAGE SP1 purification device using 25 g normal phase silica SNAP column and cyclohexane/EtOAc solvent system (gradient 3-30% of EtOAc in 20 column volumes). Solvent from the gathered fractions of appropriate composition was evaporated and obtained was 3-(2-methoxy-pyridin-4-yl)-propionic acid methyl ester (1.22 g, yield=88.2%, purity=95%) in form of transparent colourless oil. MS: [M+H]+=196.14 1H NMR (300 MHz; CDCl3) δ/ppm 2.63(t, J=7.91 Hz, 2H), 2.90 (t, J=7.91 Hz, 2H), 3.68(s, 3H), 3.92 (s, 3H), 6.57 (s, 1H), 6.72 (dd, J=5.33 Hz, J=1.29 Hz, 1H), 8.06 (d, J=5.33 Hz, 1H)
Name
3-(2-methoxy-pyridin-4-yl)-acrylic acid methyl ester
Quantity
1.3 g
Type
reactant
Reaction Step One
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0 (± 1) mol
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catalyst
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0 (± 1) mol
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reactant
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Quantity
15 mL
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solvent
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